6-Amino-5-oxohexanoic acid

Specification

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 6-amino-5-oxohexanoic acid
• Standard InChI: InChI=1S/C6H11NO3/c7-4-5(8)2-1-3-6(9)10/h1-4,7H2,(H,9,10)
• Standard InChI Key: WQPBAGVCYBGCCF-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)CN)CC(=O)O

Introduction

Structural and Chemical Properties

Molecular Architecture

6-Amino-5-oxohexanoic acid (C₆H₁₁NO₃) is a linear carboxylic acid derivative with an amino group (-NH₂) at the sixth carbon and a ketone group (=O) at the fifth carbon. Its IUPAC name, 6-amino-5-oxohexanoic acid, reflects this arrangement. The molecule’s polarity arises from its functional groups, enabling hydrogen bonding and participation in acid-base reactions. The hydrochloride salt form (C₆H₁₂ClNO₃) enhances its stability and solubility in aqueous environments, making it preferable for laboratory use.

Key Structural Features:

• Carboxylic Acid Group: Facilitates salt formation and participation in condensation reactions.

• Ketone Group: Enables redox reactions and serves as a site for nucleophilic attack.

• Amino Group: Provides basicity and potential for forming peptide-like bonds.

Physicochemical Data

The compound’s properties are critical for its handling and application in research:

Property	Value
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	161.16 g/mol
CAS Registry Number	62409-52-3 (hydrochloride)
Solubility	Soluble in water, polar solvents
Melting Point	Not well-documented

The hydrochloride form (C₆H₁₂ClNO₃) has a molecular weight of 181.62 g/mol and is typically stored under controlled conditions to prevent degradation.

Synthesis and Production Methods

Laboratory-Scale Synthesis

The compound is synthesized through controlled reactions involving 6-aminohexanoic acid. A common approach involves:

• Acid-Catalyzed Cyclization: Treating 6-aminohexanoic acid with hydrochloric acid under reflux to form the hydrochloride salt.

• Oxidative Modification: Introducing ketone groups via selective oxidation, often using mild oxidizing agents to avoid over-oxidation.

• Purification: Recrystallization from ethanol or aqueous solutions to achieve high purity.

Comparative Reaction Conditions:

Parameter	Chemical Synthesis	Enzymatic Approach (Analogous)
Temperature	60–80°C	30°C
Catalyst	HCl	ω-AOX enzyme
Reaction Time	12–24 hours	30 hours
Yield	Moderate (60–70%)	High (≈100% for analogous)

Reactivity and Functional Transformations

Oxidation and Reduction

The ketone group at C5 is susceptible to reduction, forming a secondary alcohol (6-amino-5-hydroxyhexanoic acid). Conversely, oxidation of the amino group could yield imino or nitroso derivatives, though such reactions require stringent conditions to avoid decomposition.

Substitution Reactions

The amino group participates in nucleophilic substitution, enabling the formation of acylated or alkylated derivatives. For example, reaction with acetic anhydride yields N-acetyl-6-amino-5-oxohexanoic acid, a potential precursor for polymer modifications.

Challenges and Future Directions

Synthesis Optimization

Current methods rely on multi-step chemical synthesis with moderate yields. Future work could explore:

• Enzymatic Cascades: Combining aminotransferases and oxidases to streamline production.

• Green Chemistry Approaches: Using ionic liquids or microwave-assisted reactions to improve efficiency.

Biological Activity Profiling

Despite theoretical potential, the compound’s bioactivity remains unvalidated. In vitro studies using cell-based assays could elucidate its interactions with biological targets, such as amino acid transporters or metabolic enzymes.